Cas no 2096330-17-3 (2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetohydrazide)

• Product Name: 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetohydrazide
• CAS No: 2096330-17-3
• MF: C₁₄H₂₁BN₂O₃
• MW: 276.139143705368
• MDL: MFCD20486749
• CID: 5183724
• Update Time: 2026-03-05

2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetohydrazide

• MDL： MFCD20486749
• Inchi： 1S/C14H21BN2O3/c1-13(2)14(3,4)20-15(19-13)11-7-5-10(6-8-11)9-12(18)17-16/h5-8H,9,16H2,1-4H3,(H,17,18)
• InChI Key： PAIQSAFCMBQHQZ-UHFFFAOYSA-N
• SMILES： C1(CC(NN)=O)=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1

Additional information on 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetohydrazide

Comprehensive Overview of 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetohydrazide (CAS No. 2096330-17-3)

2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetohydrazide (CAS No. 2096330-17-3) is a specialized boron-containing compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound features a unique dioxaborolane moiety, which is widely recognized for its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and polymer chemistry.

The acetohydrazide functional group in this molecule further enhances its versatility, making it a valuable intermediate for the synthesis of heterocyclic compounds and bioactive molecules. Researchers are particularly interested in its potential applications in targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs), which are currently among the most searched topics in medicinal chemistry.

From an SEO perspective, users frequently search for terms like "boronic acid derivatives," "dioxaborolane applications," and "acetohydrazide synthesis," reflecting the growing demand for specialized chemical building blocks. The compound’s CAS number 2096330-17-3 is also a critical identifier for procurement and regulatory compliance, often queried by laboratory professionals and procurement specialists.

In the context of green chemistry, 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetohydrazide aligns with the trend toward sustainable synthesis. Its boronate ester group enables efficient C-C bond formation under mild conditions, reducing the need for toxic catalysts—a topic frequently discussed in academic forums and industry conferences.

Another area of interest is its role in bioconjugation. The hydrazide moiety allows for selective reactions with carbonyl groups, making it useful for antibody-drug conjugates (ADCs) and diagnostic probes. This aligns with the surge in searches for "bioconjugation techniques" and "ADC linker chemistry," highlighting its relevance in biopharmaceutical innovation.

For material scientists, this compound’s aromatic boronate structure offers opportunities in designing luminescent materials and sensors. Its stability and reactivity profile are frequently compared to other boron-based reagents in peer-reviewed journals, addressing common queries about "boronate vs. boronic acid reactivity."

In summary, 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetohydrazide (CAS No. 2096330-17-3) is a multifaceted compound bridging chemical synthesis, drug development, and advanced materials. Its structure-activity relationships and applications continue to inspire research, as evidenced by its prominence in scientific literature and patent filings.